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Compound of Interest

Compound Name: 3-(Perfluoro-n-octyl)propenoxide

Cat. No.: B1582729 Get Quote

Chemical Formula: C₁₁H₅F₁₇O

This technical guide provides a comprehensive overview of 3-(Perfluoro-n-
octyl)propenoxide, a fluorinated epoxide with significant potential in various scientific and

industrial applications. This document is intended for researchers, scientists, and professionals

in drug development and materials science.

Chemical Identity and Properties
3-(Perfluoro-n-octyl)propenoxide, also known by its IUPAC name 2-

(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluorononyl)oxirane, is a colorless liquid.[1][2] The

presence of a highly fluorinated octyl chain imparts unique properties such as high thermal

stability, chemical inertness, and both hydrophobic and oleophobic characteristics, making it a

valuable surfactant and surface modifier.[1] It is also recognized for its potential as a building

block in the synthesis of other complex fluorinated molecules and possesses antibacterial

properties.[1][3]

Physicochemical Data
A summary of the key physicochemical properties of 3-(Perfluoro-n-octyl)propenoxide is

presented in Table 1. This data is essential for its handling, application, and in the design of

experimental procedures.
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Property Value Reference

Molecular Formula C₁₁H₅F₁₇O [1][2][3][4][5]

Molecular Weight 476.13 g/mol [1][2][3][4]

CAS Number 38565-53-6 [1][2][3][4][5]

Appearance Colorless transparent liquid [1][2]

Boiling Point 87 °C @ 19 mmHg [2][5]

Density 1.712 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.32

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the unambiguous identification and

characterization of 3-(Perfluoro-n-octyl)propenoxide. While specific experimental spectra are

not readily available in the public domain, the expected NMR and IR characteristics can be

predicted based on its chemical structure.

Spectroscopy Expected Peaks/Signals

¹H NMR
Signals corresponding to the protons of the

oxirane ring and the adjacent methylene group.

¹³C NMR

Resonances for the carbon atoms of the oxirane

ring, the methylene bridge, and the

perfluorinated alkyl chain.

¹⁹F NMR
A series of signals characteristic of the CF₃ and

multiple CF₂ groups in the perfluorooctyl chain.

FT-IR

Characteristic absorption bands for C-O-C

stretching of the epoxide ring, C-H stretching,

and strong C-F stretching vibrations.

Mass Spectrometry

A molecular ion peak corresponding to the exact

mass of the compound, along with a

characteristic fragmentation pattern.
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Synthesis Protocol
The synthesis of 3-(Perfluoro-n-octyl)propenoxide can be achieved through the epoxidation

of its corresponding alkene precursor, 1H,1H,2H-perfluoro-1-decene. A general and plausible

experimental protocol is detailed below.

Materials
1H,1H,2H-Perfluoro-1-decene

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (DCM)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Sodium sulfite (Na₂SO₃) solution (10%)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure
Reaction Setup: In a clean, dry round-bottom flask, dissolve 1H,1H,2H-perfluoro-1-decene in

dichloromethane (DCM).

Addition of Oxidizing Agent: To the stirred solution, add meta-chloroperoxybenzoic acid (m-

CPBA) portion-wise at room temperature. The reaction is typically monitored by thin-layer

chromatography (TLC) to track the consumption of the starting alkene.
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Quenching the Reaction: Upon completion, the reaction mixture is cooled and quenched by

the slow addition of a 10% sodium sulfite solution to reduce the excess peroxyacid.

Workup: The organic layer is separated and washed successively with a saturated sodium

bicarbonate solution, water, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude product.

Purification: The crude 3-(Perfluoro-n-octyl)propenoxide can be further purified by vacuum

distillation or column chromatography on silica gel.

Synthesis Workflow Diagram

Dissolve 1H,1H,2H-perfluoro-1-decene in DCM Add m-CPBA Monitor reaction by TLC Quench with Na2SO3 solution Wash with NaHCO3, water, and brine Dry with MgSO4 and filter Concentrate under reduced pressure Purify by vacuum distillation or chromatography Obtain pure 3-(Perfluoro-n-octyl)propenoxide

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-(Perfluoro-n-octyl)propenoxide.

Experimental Protocol: Antibacterial Activity Assay
The antibacterial properties of 3-(Perfluoro-n-octyl)propenoxide can be evaluated using

standard microbiological techniques such as the broth microdilution method to determine the

Minimum Inhibitory Concentration (MIC).

Materials
3-(Perfluoro-n-octyl)propenoxide

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Cation-adjusted Mueller-Hinton Broth (ca-MHB)

96-well microtiter plates
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Spectrophotometer

Incubator

Procedure
Preparation of Inoculum: Prepare a bacterial suspension from a fresh culture and adjust its

turbidity to a 0.5 McFarland standard. This is then further diluted in ca-MHB to achieve the

desired final inoculum concentration.

Serial Dilution: Prepare a series of twofold dilutions of 3-(Perfluoro-n-octyl)propenoxide in

ca-MHB in a 96-well microtiter plate.

Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate. Include

positive (bacteria and broth) and negative (broth only) controls.

Incubation: Incubate the plates at 37°C for 18-24 hours.

Determination of MIC: The MIC is determined as the lowest concentration of the compound

that completely inhibits visible bacterial growth.

Antibacterial Assay Workflow Diagram

Prepare bacterial inoculum Perform serial dilutions of the compound in a 96-well plate Inoculate wells with bacterial suspension Incubate at 37°C for 18-24 hours Determine the Minimum Inhibitory Concentration (MIC) Record antibacterial activity

Click to download full resolution via product page

Caption: Workflow for determining the antibacterial activity of 3-(Perfluoro-n-
octyl)propenoxide.

Applications and Future Directions
The unique combination of properties of 3-(Perfluoro-n-octyl)propenoxide makes it a

compound of interest for several applications:

Surface Coatings: Its hydrophobic and oleophobic nature makes it an excellent candidate for

creating water and oil repellent surfaces.
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Surfactant: It can be used as a high-performance surfactant in various industrial processes.

Monomer for Fluoropolymers: The epoxide ring is a reactive functional group that can be

opened to create novel fluorinated polymers with specialized properties.

Antimicrobial Agent: Its demonstrated antibacterial activity suggests potential applications in

the development of new antimicrobial materials and coatings.

Further research into the biological activity of this compound and the development of efficient

and scalable synthesis methods will be crucial for unlocking its full potential in these and other

emerging applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1582729?utm_src=pdf-custom-synthesis
https://www.rsc.org/suppdata/sc/c3/c3sc51209f/c3sc51209f.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12439223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12439223/
https://www.beilstein-journals.org/bjoc/content/private/download/7UHDN3KKZB4OBJZXJ32SXNJK4Q.pdf
https://www.rsc.org/suppdata/cc/c4/c4cc04591b/c4cc04591b1.pdf
https://www.scbt.com/p/3-perfluorooctyl-1-2-propenoxide-38565-53-6
https://www.benchchem.com/product/b1582729#chemical-formula-for-3-perfluoro-n-octyl-propenoxide
https://www.benchchem.com/product/b1582729#chemical-formula-for-3-perfluoro-n-octyl-propenoxide
https://www.benchchem.com/product/b1582729#chemical-formula-for-3-perfluoro-n-octyl-propenoxide
https://www.benchchem.com/product/b1582729#chemical-formula-for-3-perfluoro-n-octyl-propenoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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